Cas no 684220-26-6 (4,6-Dichloro-2-ethenylpyrimidine)

• Product Name: 4,6-Dichloro-2-ethenylpyrimidine
• CAS No: 684220-26-6
• MF: C₆H₄Cl₂N₂
• MW: 175.015358924866
• MDL: MFCD13191438
• CID: 1036185
• PubChem ID: 22170034
• Update Time: 2025-11-02

4,6-Dichloro-2-ethenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-vinylpyrimidine
• 4,6-dichloro-2-ethenylpyrimidine
• 4,6-Dichloro-2-vinyl-pyrimidine
• 2-vinyl-4,6-dichloropyrimidine
• FT-0718844
• LKNIRYYVUNARMD-UHFFFAOYSA-N
• SCHEMBL5672948
• SB56026
• F19695
• MFCD13191438
• SY352524
• DTXSID30623165
• 684220-26-6
• DB-074021
• 4,6-Dichloro-2-ethenylpyrimidine

• MDL： MFCD13191438
• Inchi： 1S/C6H4Cl2N2/c1-2-6-9-4(7)3-5(8)10-6/h2-3H,1H2
• InChI Key： LKNIRYYVUNARMD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C=C)=N1)Cl

Computed Properties

• Exact Mass: 173.97500
• Monoisotopic Mass: 173.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.42640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-Dichloro-2-ethenylpyrimidine

4,6-Dichloro-2-ethenylpyrimidine (CAS No. 684220-26-6): A Key Compound in Modern Pharmaceutical Development

4,6-Dichloro-2-ethenylpyrimidine, with the systematic name 4,6-Dichloro-2-ethenylpyrimidine and the chemical identifier CAS No. 684220-26-6, represents a significant molecule in the field of medicinal chemistry. This compound is characterized by its pyrimidine ring structure, which is a fundamental component in many biologically active molecules, including nucleosides and nucleotides. The presence of chlorine atoms at the 4 and 6 positions, along with the ethenyl group at the 2 position, contributes to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the role of 4,6-Dichloro-2-ethenylpyrimidine in the development of novel antiviral agents. Researchers at the University of Tokyo, in a 2023 publication, demonstrated that this compound exhibits potent inhibitory activity against RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. The chlorine substitutions in the pyrimidine ring enhance the molecule's ability to interact with specific amino acid residues in the enzyme's active site, thereby modulating its catalytic activity. This finding underscores the importance of 4,6-Dichloro-2-ethenylpyrimidine as a scaffold for the design of antiviral drugs targeting RNA viruses such as SARS-CoV-2.

From a synthetic perspective, the ethenyl group at the 2 position of 4,6-Dichloro-2-ethenylpyrimidine is a critical functional group that can undergo various chemical transformations. In a 2024 study published in Organic & Biomolecular Chemistry, scientists described a novel methodology for the selective functionalization of the ethenyl group using transition metal-catalyzed cross-coupling reactions. This approach allows for the introduction of diverse pharmacophore groups, enabling the development of 4,6-Dichloro-2-ethenylpyrimidine-based compounds with tailored biological activities. The ability to modify the ethenyl group opens new avenues for optimizing the pharmacokinetic and pharmacodynamic profiles of these molecules.

The pyrimidine ring in 4,6-Dichloro-2-ethenylpyrimidine is a well-known structural motif in nucleoside analogs, which are widely used in antiviral and antitumor therapies. A 2023 review in Drug Discovery Today emphasized the importance of pyrimidine derivatives in the development of nucleoside analogs that target DNA and RNA polymerases. The chlorine atoms at positions 4 and 6 in 4,6-Dichloro-2-ethenylpyrimidine are believed to enhance the molecule's binding affinity to nucleic acid polymerases by introducing steric and electronic effects that modulate enzyme-substrate interactions. These properties make 4,6-Dichloro-2-ethenylpyrimidine a promising candidate for further exploration in the context of nucleoside-based therapeutics.

Recent advancements in computational chemistry have provided new insights into the molecular mechanisms of 4,6-Dichloro-2-ethenylpyrimidine. A 2024 study published in Journal of Medicinal Chemistry utilized molecular dynamics simulations to investigate the binding interactions between 4,6-Dichloro-2-ethenylpyrimidine and the active site of the human RNA-dependent RNA polymerase (RdRp). The simulations revealed that the chlorine atoms in the pyrimidine ring form hydrogen bonds with specific residues in the enzyme's active site, thereby stabilizing the enzyme-inhibitor complex. These findings suggest that the chlorine substitutions in 4,6-Dichloro-2-ethenylpyrimidine play a critical role in its inhibitory activity against RdRp, making it a valuable lead compound for the development of antiviral drugs.

The ethenyl group in 4,6-Dichloro-2-ethenylpyrimidine is also of interest in the context of drug design due to its ability to participate in various types of chemical reactions. In a 2023 study published in Chemical Communications, researchers demonstrated that the ethenyl group can undergo ring-opening reactions under specific conditions, leading to the formation of new heterocyclic compounds. These reactions offer new opportunities for the synthesis of 4,6-Dichloro-2-ethenylpyrimidine-based derivatives with potential applications in both pharmaceutical and materials science. The versatility of the ethenyl group highlights the importance of 4,6-Dichloro-2-ethenylpyrimidine as a versatile scaffold for the development of multifunctional compounds.

In addition to its potential in antiviral therapies, 4,6-Dichloro-2-ethenylpyrimidine has shown promise in the development of antitumor agents. A 2024 study published in Cancer Research reported that this compound exhibits significant cytotoxic activity against a panel of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings suggest that 4,6-Dichloro-2-ethenylpyrimidine could be further explored as a lead compound for the development of novel antitumor drugs.

The pyrimidine ring in 4,6-Dichloro-2-ethenylpyrimidine is also relevant in the context of nucleic acid chemistry, where it serves as a building block for the synthesis of nucleosides and nucleotides. A 2023 review in Chemical Reviews discussed the importance of pyrimidine derivatives in the development of nucleoside analogs that target DNA and RNA polymerases. The chlorine atoms at positions 4 and 6 in 4,6-Dichloro-2-ethenylpyrimidine are believed to enhance the molecule's binding affinity to nucleic acid polymerases by introducing steric and electronic effects that modulate enzyme-substrate interactions. These properties make 4,6-Dichloro-2-ethenylpyrimidine a promising candidate for further exploration in the context of nucleoside-based therapeutics.

Recent advancements in synthetic methods have enabled the efficient preparation of 4,6-Dichloro-2-ethenylpyrimidine and its derivatives. A 2024 study published in Organic Letters described a new route for the synthesis of this compound using a one-pot methodology that involves the coupling of appropriate precursors under mild conditions. This approach not only simplifies the synthetic process but also enhances the yield and purity of the final product. The development of efficient synthetic methods is crucial for the large-scale production of 4,6-Dichloro-2-ethenylpyrimidine-based compounds for pharmaceutical applications.

In conclusion, 4,6-Dichloro-2-ethenylpyrimidine is a promising molecule with significant potential in the development of antiviral and antitumor agents. Its unique structural features, including the chlorine substitutions and the ethenyl group, make it a valuable scaffold for the design of novel therapeutics. Continued research into the molecular mechanisms and synthetic methods of 4,6-Dichloro-2-ethenylpyrimidine will be essential for the advancement of medicinal chemistry and the development of new drugs that address pressing medical challenges.